Cas no 1031577-95-3 (7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione)

7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione structure
1031577-95-3 structure
Product Name:7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
CAS No:1031577-95-3
MF:C12H10N4O3
MW:258.2328
CID:5310265
Update Time:2025-07-10

7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Chemical and Physical Properties

Names and Identifiers

    • 7-(4-Methoxy-phenyl)-2H,7H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
    • 1,2,4-Triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione, 7-(4-methoxyphenyl)-
    • 7-(4-Methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione
    • 7-(4-methoxyphenyl)-2H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
    • HMS3435C13
    • 7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
    • Inchi: 1S/C12H10N4O3/c1-19-9-4-2-8(3-5-9)15-6-7-16-10(11(15)17)13-14-12(16)18/h2-7H,1H3,(H,14,18)
    • InChI Key: VNJAGRFEENVCOI-UHFFFAOYSA-N
    • SMILES: O=C1C2=NN([H])C(N2C([H])=C([H])N1C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 466
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.2

7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Pricemore >>

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7-(4-methoxyphenyl)-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Related Literature

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